3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(5-methylfuran-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C12H12N2O2S/c1-8-7-17-12(13-8)14-11(15)6-5-10-4-3-9(2)16-10/h3-7H,1-2H3,(H,13,14,15)/b6-5+
• InChI Key: FYUFBWLTXJJOEA-AATRIKPKSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)NC2=NC(=CS2)C
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)NC2=NC(=CS2)C
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide, also known as MFTA, is a chemical compound with significant applications in scientific research. MFTA is a heterocyclic compound that contains a furan ring and a thiazole ring, which are both essential for its biological activity. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively. MFTA has been found to have various biochemical and physiological effects, making it an essential tool in scientific research.

Mechanism of Action

The mechanism of action of 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide is based on its ability to interact with specific biological molecules. The compound has been found to bind to proteins, nucleic acids, and lipids, altering their structure and function. 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has also been found to inhibit specific enzymes, leading to a decrease in their activity. The compound's mechanism of action is essential in understanding its biochemical and physiological effects.
Biochemical and Physiological Effects
3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has various biochemical and physiological effects, making it an essential tool in scientific research. The compound has been found to induce apoptosis in cancer cells, making it a potential anticancer agent. 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has also been found to have anti-inflammatory effects, making it a potential treatment for various inflammatory diseases. Moreover, 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has been found to have antioxidant properties, making it a potential treatment for oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has various advantages in scientific research, including its ability to interact with specific biological molecules, its fluorescent properties, and its potential therapeutic applications. However, the compound also has limitations, including its potential toxicity and limited solubility in water. Moreover, the compound's mechanism of action is not fully understood, limiting its potential applications in scientific research.

Future Directions

There are various future directions for the study of 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide, including its potential applications in drug discovery and development. The compound's ability to interact with specific biological molecules and its potential therapeutic applications make it a promising candidate for the development of new drugs. Moreover, further studies are needed to understand the compound's mechanism of action fully and its potential applications in different fields of scientific research.
Conclusion
In conclusion, 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide is a heterocyclic compound with significant applications in scientific research. The compound's ability to interact with specific biological molecules, its fluorescent properties, and its potential therapeutic applications make it an essential tool in various fields of scientific research. Further studies are needed to understand the compound's mechanism of action fully and its potential applications in different fields of scientific research.

Synthesis Methods

3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide can be synthesized using different methods, including the reaction of 4-methyl-1,3-thiazol-2-amine with 5-methyl-2-furoyl chloride in the presence of a base such as triethylamine. The product is then purified using column chromatography to obtain pure 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide. Other methods of synthesis include the reaction of 4-methyl-1,3-thiazol-2-amine with 5-methyl-2-furoic acid, followed by coupling with acryloyl chloride in the presence of a base.

Scientific Research Applications

3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has significant applications in scientific research, particularly in the study of various biological processes. The compound has been used as a fluorescent probe for imaging mitochondria in live cells. 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has also been used to study protein-protein interactions and to identify potential inhibitors of specific enzymes. Moreover, 3-(5-methyl-2-furyl)-N-(4-methyl-1,3-thiazol-2-yl)acrylamide has been used to study the structure and function of various biological molecules, including proteins, nucleic acids, and lipids.